Cas no 109987-37-3 (1H-Purine-2,6-dione-2-13C,3,7-dihydro-1-(methyl-d3)- (9CI))

1H-Purine-2,6-dione-2-13C,3,7-dihydro-1-(methyl-d3)- (9CI) Properties

Names and Identifiers

• 1H-Purine-2,6-dione-2-13C,3,7-dihydro-1-(methyl-d3)- (9CI)
• 3,7-Dihydro-1-(methyl-d3)-1H-purine-2,6-dione
• 1-METHYLXANTHINE-D3
• 1-(trideuteriomethyl)purine-2,6-dione
• 109987-37-3

• InChIKey： MVOYJPOZRLFTCP-FIBGUPNXSA-N
• Inchi： InChI=1S/C6H6N4O2/c1-10-5(11)3-4(8-2-7-3)9-6(10)12/h2H,1H3,(H,7,8)(H,9,12)/i1D3
• SMILES： O=C1NC2N=CNC=2C(=O)N1C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 170.07114
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 167.05225562g/mol
• Heavy Atom Count: 12
• Complexity: 366
• Isotope Atom Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• LogP: -1.05010
• PSA: 77.74
• Refractive Index: 1.627
• Density: 1.568